![molecular formula C14H16F3NO B5979323 N-[2-(trifluoromethyl)phenyl]cyclohexanecarboxamide](/img/structure/B5979323.png)
N-[2-(trifluoromethyl)phenyl]cyclohexanecarboxamide
Overview
Description
N-[2-(trifluoromethyl)phenyl]cyclohexanecarboxamide, also known as CPP-115, is a potent and selective inhibitor of the enzyme gamma-aminobutyric acid (GABA) aminotransferase (GABA-AT). GABA-AT is responsible for the breakdown of GABA, a neurotransmitter that plays a crucial role in regulating brain activity. By inhibiting GABA-AT, CPP-115 increases the levels of GABA in the brain, leading to enhanced GABAergic neurotransmission.
Scientific Research Applications
Phase Behavior and Application Potentials The phase behavior of ionic liquids with various solutes, including aliphatic and aromatic compounds, has been a focal point of research. The study highlights the significant influence of the anion choice (bistriflamide/triflate) on solubility, particularly for hydrogen-bonding solutes. The research suggests potential applications for these solvent mixtures in separating target molecules from aqueous solutions or extracting them from matrices, offering a promising avenue for environmentally friendly solvents with tailored properties (Visak et al., 2014).
Control of Regiochemistry in Radical Cyclizations The study delves into the control of regiochemistry in radical cyclizations, a crucial process in organic synthesis. It highlights how reaction temperature and the nature of radical precursors influence cyclization courses. The research sheds light on the synthesis of therapeutically important materials, indicating the broader implications of understanding radical cyclization processes (Ishibashi & Tamura, 2004).
Supramolecular Chemistry of Benzene-1,3,5-tricarboxamide Benzene-1,3,5-tricarboxamide (BTA) has emerged as a versatile ordering moiety in supramolecular chemistry. The self-assembly of BTAs into nanometer-sized structures and their multivalent nature have been exploited in nanotechnology, polymer processing, and biomedical applications. The study reviews the diversity of BTAs and their applications, signifying the compound's adaptability and potential in various scientific fields (Cantekin et al., 2012).
properties
IUPAC Name |
N-[2-(trifluoromethyl)phenyl]cyclohexanecarboxamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16F3NO/c15-14(16,17)11-8-4-5-9-12(11)18-13(19)10-6-2-1-3-7-10/h4-5,8-10H,1-3,6-7H2,(H,18,19) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OTNWRFVUZXRAEC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)C(=O)NC2=CC=CC=C2C(F)(F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16F3NO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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